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Compound of Interest

(5-Chloro-2-
Compound Name:
methoxyphenyl)methanamine

Cat. No.: B183563

An In-depth Technical Guide on the Molecular Structure of (5-Chloro-2-
methoxyphenyl)methanamine

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and analytical characterization of (5-Chloro-2-
methoxyphenyl)methanamine. It is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis who require detailed information on this
compound.

Molecular Identity and Physicochemical Properties

(5-Chloro-2-methoxyphenyl)methanamine is a substituted benzylamine derivative. Its core
structure consists of a benzene ring substituted with a chlorine atom, a methoxy group, and an
aminomethyl group. The hydrochloride salt is a common form for handling and storage.[1]
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Identifier Value Source

(5-chloro-2- Inferred from hydrochloride
IUPAC Name
methoxyphenyl)methanamine salt[1]

CAS Number 181473-92-7

Molecular Formula C8H10CINO [1]

Molecular Weight 171.62 g/mol Calculated from formula
InChl Key OPBLMGOXNGWHTM- [1] (for hydrochloride)

UHFFFAOYSA-N

SMILES COC1=C(C=C(C=C1)CICN Inferred from name

Note: Some identifiers are for the hydrochloride salt of the compound, as it is more commonly
cataloged.[1]

Molecular Structure Visualization

The two-dimensional chemical structure of (5-Chloro-2-methoxyphenyl)methanamine
illustrates the connectivity of its atoms. The phenyl ring is substituted at positions 1, 2, and 5
with the aminomethyl, methoxy, and chloro groups, respectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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